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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analysis, and safety considerations of C.I. Direct Brown 95 (CAS No:

16071-86-6), a trisazo dye belonging to the benzidine-based class of colorants.

Chemical Structure and Properties
Direct Brown 95 is a complex trisazo dye, indicating the presence of three azo (-N=N-) groups

within its molecular structure.[1] The core structure is based on benzidine, a known human

carcinogen, which has significant implications for its metabolism and toxicity.[2] The dye is

typically used as its copper complex to improve lightfastness properties.

The IUPAC name for the copper-complexed version is copper;disodium;2-hydroxy-5-[[4-[4-[[6-

hydroxy-2-oxido-3-[(2-oxido-5-

sulfonatophenyl)diazenyl]phenyl]diazenyl]phenyl]phenyl]diazenyl]benzoate.[3]
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Property Value Reference

C.I. Name Direct Brown 95 [1]

C.I. Number 30145 [1][4]

CAS Number 16071-86-6 [1]

Chemical Class Trisazo [1][4]

Molecular Formula C₃₁H₁₈CuN₆Na₂O₉S [5][6]

Molecular Weight 760.1 g/mol [5][6][7]

Appearance
Dark brown or charcoal black

powder
[7]

Hue Reddish-brown [4]

Solubility in Water 35 g/L at 80-85 °C [1][8]

Solubility in Other Solvents
Slightly soluble in ethanol;

insoluble in acetone.
[1][8]

Dyeing and Fastness Properties
Direct Brown 95 exhibits good affinity for cellulosic fibers, particularly at elevated temperatures.

[1][8] Its fastness properties are crucial for its application in textiles and other materials.

Fastness Property
Rating (Scale 1-5 or 1-8 for
light)

Reference

Light Fastness 5-6 [1][8]

Washing Fastness (Soaping) 2-3 [1][8]

Rubbing Fastness (Dry) 4 [8]

Rubbing Fastness (Wet) 3 [8]

Acid Resistance 4 [1]

Alkali Resistance 3-4 [1]
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Note: Fastness ratings can vary depending on the substrate, dye concentration, and testing

methodology.

Synthesis of Direct Brown 95
The synthesis of Direct Brown 95 is a multi-step process involving sequential diazotization and

azo coupling reactions.[3] The general industrial manufacturing process is outlined below.

Step 1: Tetrazotization

Step 2: First Coupling

Step 3: Diazotization

Step 4: Second Coupling

Step 5: Final Coupling & Chelation

4-(4-Aminophenyl)benzenamine
(Benzidine) Tetrazotized Benzidine

  NaNO₂, HCl
  0-5°C

Monoazo Intermediate2-Hydroxybenzoic Acid
(Salicylic Acid)

Disazo Intermediate

3-Amino-4-hydroxy-
benzenesulfonic Acid

Diazo Intermediate

  NaNO₂, HCl
  0-5°C

Direct Brown 95
(Copper Complex)Resorcinol

Click to download full resolution via product page

Synthesis Pathway of Direct Brown 95

Experimental Protocols
General Synthesis Protocol (Illustrative)
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A precise, lab-scale synthesis protocol for Direct Brown 95 is not readily available in public

literature. However, a general procedure based on the known reactions for benzidine-based

dyes can be described.[3][9]

Step 1: Tetrazotization of Benzidine

Dissolve benzidine (1 equivalent) in dilute hydrochloric acid.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite (2 equivalents) dropwise while maintaining the

temperature below 5°C to form the bis-diazonium salt (tetrazotized benzidine).

Step 2: First Azo Coupling

Prepare a solution of 2-hydroxybenzoic acid (salicylic acid, 1 equivalent) in a dilute alkaline

solution.

Slowly add the cold tetrazotized benzidine solution to the salicylic acid solution.

Maintain a slightly alkaline pH and low temperature to facilitate the coupling reaction, forming

a monoazo intermediate.

Step 3 & 4: Second Diazotization and Coupling

Separately, diazotize 3-amino-4-hydroxybenzenesulfonic acid (1 equivalent) using sodium

nitrite and hydrochloric acid at 0-5°C.

Add this second diazonium salt solution to the monoazo intermediate from Step 2 to form the

disazo intermediate.

Step 5: Final Coupling and Copper Complexation

Prepare an alkaline solution of resorcinol (1 equivalent).

Add the disazo intermediate to the resorcinol solution to perform the final coupling reaction.
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Introduce a copper salt (e.g., copper sulfate) to the reaction mixture and heat to form the

final copper-complexed Direct Brown 95 dye.

The dye is then isolated by salting out, filtered, washed, and dried.

Analytical Methods
Thin-Layer Chromatography (TLC) TLC is a common technique for assessing the purity of

Direct Brown 95 and separating it from impurities.[3]

Stationary Phase: Silica gel plates.

Mobile Phase (Eluent Systems):

n-butyl acetate : pyridine : water (6:9:5)

n-propanol : isobutanol : ethyl acetate : water (4:2:1:3)[3]

Detection: The colored spots are visible under daylight. UV light can be used if components

are fluorescent. The Retardation factor (Rf) values are used for identification by comparing

with a standard.

High-Performance Liquid Chromatography (HPLC) HPLC is used for the quantitative analysis

of the dye and for the detection of carcinogenic aromatic amines like benzidine after reductive

cleavage.

Column: Reversed-phase C18 column.

Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., acetate buffer

pH 4.7) is typically used.[10]

Detection: UV-Vis detector set at the dye's maximum absorbance wavelength (λmax) or an

electrochemical detector for enhanced selectivity for aromatic amines.[3]

UV-Visible Spectroscopy UV-Vis spectroscopy is used for the identification and quantification of

the dye.

Procedure: A solution of the dye is prepared in a suitable solvent (e.g., water or DMF).
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Analysis: The absorbance spectrum is recorded, typically in the 400-700 nm range. The

wavelength of maximum absorbance (λmax) is a key characteristic. This technique is also

valuable for monitoring decolorization in degradation studies.[3]

Metabolic Pathway and Toxicological Profile
The primary toxicological concern with Direct Brown 95 stems from its nature as a benzidine-

based dye. In vivo, gut microbiota and liver enzymes (azoreductases) can cleave the azo

bonds, metabolizing the dye and releasing free benzidine.[2] Benzidine is classified as a known

human carcinogen, strongly associated with an increased risk of bladder cancer.

Direct Brown 95
(in vivo exposure)

Azo Bond Cleavage
(Azoreductases in liver/gut)

Free Benzidine
(Carcinogen)

Further Metabolism
(Acetylation, etc.)

DNA Adducts

Bladder Cancer Risk
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Metabolic Activation of Direct Brown 95

Due to these health concerns, handling of Direct Brown 95 requires stringent safety protocols,

including the use of personal protective equipment to prevent inhalation and dermal contact.

Regulatory bodies like OSHA consider benzidine-based dyes as potential human carcinogens.

[11]

Applications
Despite its toxicological profile, Direct Brown 95 has been used extensively in various

industries due to its dyeing properties.

Textiles: Dyeing and printing on cotton, viscose, silk, wool, and nylon.[1][11]

Paper: Coloring of paper products.[1][11]

Leather: Staining and dyeing of leather goods.[1][11]

Plastics: Used as a colorant in certain plastics.[1][11]

Given the health risks, a trend towards finding safer alternatives is ongoing in the dye

manufacturing industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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